Cas no 87087-21-6 (trans-3-(isoquinolin-5-yl)acrylic Acid)

Technical Introduction: trans-3-(isoquinolin-5-yl)acrylic Acid trans-3-(Isoquinolin-5-yl)acrylic acid is a versatile organic compound featuring an isoquinoline scaffold conjugated with an acrylic acid moiety. Its rigid aromatic structure and α,β-unsaturated carboxylic acid functionality make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules and heterocyclic derivatives. The compound exhibits potential as a building block for drug discovery, owing to its ability to participate in Michael additions, cyclizations, and cross-coupling reactions. Its well-defined trans-configuration ensures consistent reactivity, while the isoquinoline core contributes to π-stacking interactions, enhancing binding affinity in target applications. Suitable for use in small-molecule libraries and structure-activity relationship (SAR) studies.

trans-3-(isoquinolin-5-yl)acrylic Acid structure

87087-21-6 structure

Product Name:trans-3-(isoquinolin-5-yl)acrylic Acid

CAS No:87087-21-6

MF:C₁₂H₉NO₂

MW:199.205363035202

CID:1860961

PubChem ID:62812808

Update Time:2025-05-26

trans-3-(isoquinolin-5-yl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

- (E)-3-(5-isoquinolyl)prop-2-enoic acid
- trans-3-(isoquinolin-5-yl)acrylic acid
- CS-0270752
- SCHEMBL22319877
- EN300-1857268
- 3-(ISOQUINOLIN-5-YL)PROP-2-ENOIC ACID
- (E)-3-isoquinolin-5-ylprop-2-enoic acid
- DB-309437
- 87087-21-6
- (2E)-3-(ISOQUINOLIN-5-YL)PROP-2-ENOIC ACID
- EN300-1457201
- (E)-3-(Isoquinolin-5-yl)acrylic acid
- 2-Propenoic acid, 3-(5-isoquinolinyl)-, (E)-
- trans-3-(isoquinolin-5-yl)acrylic Acid
- MDL： MFCD06205899
- Inchi： 1S/C12H9NO2/c14-12(15)5-4-9-2-1-3-10-8-13-7-6-11(9)10/h1-8H,(H,14,15)/b5-4+
- InChI Key： LTRLMZADZIVBNC-SNAWJCMRSA-N
- SMILES： OC(/C=C/C1=CC=CC2C=NC=CC=21)=O

Computed Properties

Exact Mass: 199.063328530Da
Monoisotopic Mass: 199.063328530Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 50.2Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I822495-10mg	trans-3-(isoquinolin-5-yl)acrylic Acid	87087-21-6		10mg	$ 50.00	2022-06-04
TRC	I822495-50mg	trans-3-(isoquinolin-5-yl)acrylic Acid	87087-21-6		50mg	$ 135.00	2022-06-04
TRC	I822495-100mg	trans-3-(isoquinolin-5-yl)acrylic Acid	87087-21-6		100mg	$ 210.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1341422-50mg	(E)-3-(Isoquinolin-5-yl)acrylic acid	87087-21-6	98%	50mg	￥26930.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1341422-100mg	(E)-3-(Isoquinolin-5-yl)acrylic acid	87087-21-6	98%	100mg	￥28226.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1341422-250mg	(E)-3-(Isoquinolin-5-yl)acrylic acid	87087-21-6	98%	250mg	￥29505.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1341422-500mg	(E)-3-(Isoquinolin-5-yl)acrylic acid	87087-21-6	98%	500mg	￥35935.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1341422-1g	(E)-3-(Isoquinolin-5-yl)acrylic acid	87087-21-6	98%	1g	￥32071.00	2024-04-27
Enamine	EN300-1857268-0.05g	3-(isoquinolin-5-yl)prop-2-enoic acid, trans	87087-21-6		0.05g	$768.0	2023-09-18
Enamine	EN300-1857268-0.1g	3-(isoquinolin-5-yl)prop-2-enoic acid, trans	87087-21-6		0.1g	$804.0	2023-09-18